
commercial availability and suppliers of N-
Methyl-4-chlorobenzylamine hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-Methyl-4-chlorobenzylamine

hydrochloride

Cat. No.: B1356229 Get Quote

N-Methyl-4-chlorobenzylamine Hydrochloride: A
Technical Guide for Researchers
CAS Number: 65542-24-7 Molecular Formula: C₈H₁₁Cl₂N Molecular Weight: 192.09 g/mol

This technical guide provides an in-depth overview of N-Methyl-4-chlorobenzylamine
hydrochloride, a chemical intermediate available for research and development purposes.

The information is tailored for researchers, scientists, and professionals in the field of drug

development.

Commercial Availability and Suppliers
N-Methyl-4-chlorobenzylamine hydrochloride is commercially available from a variety of

suppliers. The purity of the compound is typically offered at ≥97% or 99%. While pricing and

availability are subject to change, the following table summarizes the offerings from several

known suppliers.
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Supplier Purity
Available
Quantities

Additional Notes

ChemScene ≥97% Not specified

Offers custom

synthesis and process

optimization services.

[1]

Weifang Yangxu

Group Co., Ltd.
99%

Milligrams to

Kilograms

High production

capacity mentioned.[2]

Biotuva Life Sciences ≥97% Not specified ---

MySkinRecipes ≥97% 1g, 5g, 25g
Pricing available in

Thai Baht.

Angene International

Limited
Not specified Not specified ---

ChemShuttle Not specified Not specified

Specializes in small

molecule synthesis for

drug discovery.

Physicochemical Properties
Property Value

Molecular Formula C₈H₁₁Cl₂N

Molecular Weight 192.09 g/mol

Synonyms
1-(4-chlorophenyl)-N-

methylmethanamine,hydrochloride

Storage Room temperature, dry conditions

Experimental Protocols
Synthesis of the Free Base: (4-Chloro-benzyl)-methyl-
amine
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While specific synthetic protocols for the hydrochloride salt are proprietary to suppliers, a

general method for the synthesis of the free base, (4-Chloro-benzyl)-methyl-amine, has been

documented. This procedure can be adapted to produce the free base, which can then be

converted to the hydrochloride salt.

Reaction: 4-chlorobenzyl chloride + methylamine → (4-Chloro-benzyl)-methyl-amine

Procedure:

An aqueous solution of methylamine (40% v/v) is slowly added to a stirred solution of 4-

chlorobenzyl chloride in tetrahydrofuran (THF) at 0°C under a nitrogen atmosphere.

The reaction mixture is then allowed to warm to room temperature and stirred overnight.

Upon completion, the solvent is removed by rotary evaporation.

Residual water is removed by azeotropic distillation with toluene.

The crude product is purified by column chromatography.

Applications in Research
N-Methyl-4-chlorobenzylamine hydrochloride is primarily utilized as a chemical intermediate

in the synthesis of more complex molecules. Its potential applications are suggested by the

biological activities of structurally related compounds. It serves as a building block for the

development of compounds with potential neuroactive and antihypertensive properties. The

presence of a chlorine atom and a secondary amine provides reactive sites for further chemical

modifications, making it a versatile scaffold in medicinal chemistry for the creation of compound

libraries for biological screening.

Note: Extensive searches of scientific literature and patent databases did not yield specific

information on the biological activity, mechanism of action, or established signaling pathways

for N-Methyl-4-chlorobenzylamine hydrochloride itself. The following workflow represents a

general approach for the initial investigation of a compound with potential biological activity.

Experimental and Procurement Workflow
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Caption: A logical workflow for the procurement and initial evaluation of a research compound.
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Potential Signaling Pathway Investigation
Given the absence of specific biological data for N-Methyl-4-chlorobenzylamine
hydrochloride, a logical next step for a researcher would be to perform broad-based screening

to identify potential biological targets. Should initial screens indicate activity, for instance, in

cancer cell lines, a general workflow for elucidating the mechanism of action could be as

follows.
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Caption: A general workflow for investigating the mechanism of action of a novel bioactive

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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